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Compound of Interest

Compound Name: Broxyquinoline

Cat. No.: B1667947 Get Quote

Introduction

Broxyquinoline (5,7-dibromo-8-hydroxyquinoline) is a versatile antiprotozoal and antimicrobial

agent with a broad spectrum of activity.[1][2][3] Its therapeutic potential stems from multiple

mechanisms of action, including the chelation of essential metal ions and the disruption of

microbial cell membranes.[1] Additionally, broxyquinoline has demonstrated anti-inflammatory

properties and inhibitory effects on various enzymes and signaling pathways, making it a

valuable tool in drug development and biomedical research.[1][3][4] Accurate and consistent

preparation of broxyquinoline solutions is critical for obtaining reliable and reproducible results

in downstream assays. These notes provide detailed protocols for the preparation, storage, and

handling of broxyquinoline stock and working solutions.

Physicochemical Properties

Broxyquinoline is a solid, yellow-to-brown powder.[4] Its solubility is a key factor in the

preparation of stock solutions for biological assays. It is practically insoluble in water and

ethanol but shows good solubility in dimethyl sulfoxide (DMSO).[4][5][6] It is crucial to use high-

purity, anhydrous DMSO, as the presence of moisture can significantly decrease the solubility

of the compound.[3]

Data Presentation: Solubility and Storage

The following table summarizes the key physicochemical properties and recommended storage

conditions for Broxyquinoline.
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Property Value Reference(s)

Molecular Formula C₉H₅Br₂NO [4][5]

Molecular Weight 302.95 g/mol [4][5]

CAS Number 521-74-4 [4][5][6]

Solubility in DMSO

17 - 33.33 mg/mL (approx. 56 -

110 mM). Ultrasonic agitation

is recommended to facilitate

dissolution.

[3][4][5][6]

Solubility in Water Insoluble (<0.1 mg/mL) [4][5][6]

Solubility in Ethanol Insoluble [5]

Storage (Powder)
Store at -20°C for up to 3

years.
[5]

Storage (Stock in DMSO)

Aliquot and store at -80°C for

up to 6-12 months or at -20°C

for 1 month. Protect from light

and avoid repeated freeze-

thaw cycles.

[4][5]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Broxyquinoline Stock Solution in DMSO

This protocol describes the preparation of a 50 mM stock solution of broxyquinoline in DMSO.

This high-concentration stock is suitable for long-term storage and subsequent dilution into

aqueous media for various assays.

Materials:

Broxyquinoline powder (MW: 302.95)

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom microcentrifuge tubes or cryovials
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Calibrated analytical balance

Vortex mixer

Ultrasonic water bath

Procedure:

Calculation: To prepare a 50 mM stock solution, calculate the required mass of

broxyquinoline.

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

For 1 mL (0.001 L) of a 50 mM (0.050 mol/L) solution:

Mass (mg) = 0.050 mol/L * 0.001 L * 302.95 g/mol * 1000 mg/g = 15.15 mg

Weighing: Accurately weigh 15.15 mg of broxyquinoline powder using an analytical balance

and transfer it into a sterile microcentrifuge tube.

Solubilization:

Add 1 mL of anhydrous DMSO to the tube containing the broxyquinoline powder.

Vortex the tube vigorously for 1-2 minutes to begin dissolution.

Place the tube in an ultrasonic water bath for 5-10 minutes to ensure complete

solubilization.[6] Visually inspect the solution to confirm that no solid particles remain. The

solution should be clear.

Aliquoting and Storage:

Dispense the 50 mM stock solution into smaller, single-use aliquots (e.g., 20-50 µL) in

sterile, light-protected cryovials.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[4] Always protect the solution from light.[4]
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Protocol 2: Preparation of Working Solutions for In Vitro Cell-Based Assays

This protocol outlines the serial dilution of the DMSO stock solution into cell culture medium to

achieve the desired final concentrations for treating cells. It is critical to ensure the final DMSO

concentration is non-toxic to the cells (typically ≤ 0.5%).

Materials:

50 mM Broxyquinoline stock solution in DMSO (from Protocol 1)

Sterile cell culture medium appropriate for the cell line

Sterile polypropylene tubes

Procedure:

Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the

stock solution in cell culture medium. This helps to minimize pipetting errors and reduce the

final DMSO concentration.

Example: To make a 1 mM intermediate solution from a 50 mM stock, dilute the stock

1:50. Add 2 µL of the 50 mM stock to 98 µL of cell culture medium.

Final Working Solution: Dilute the intermediate solution into the final volume of cell culture

medium to be added to the cells.

Example: To prepare a final concentration of 10 µM in a well containing 1 mL of medium,

add 10 µL of the 1 mM intermediate solution to 990 µL of medium in the well.

The final DMSO concentration in this example would be 0.01% (from the intermediate

stock) + the carryover from the initial stock, resulting in a very low and non-toxic level.

Controls: Always prepare a vehicle control containing the same final concentration of DMSO

as the highest concentration of broxyquinoline tested.
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Broxyquinoline exerts its biological effects through a multi-faceted mechanism. It acts as a

metal ion chelator, sequestering essential ions like Fe²⁺ and Cu²⁺, which disrupts critical

enzymatic functions in pathogens.[1] It also physically intercalates into the lipid bilayer of cell

membranes, compromising their integrity and leading to cell death.[1] Furthermore, it can

modulate host inflammatory pathways.[1]
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Caption: Broxyquinoline's multi-target mechanism of action.

Experimental Workflow

The general workflow for using broxyquinoline in an assay involves careful preparation of the

compound, followed by its application to the biological system and subsequent data analysis.
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Caption: General workflow for preparing and using Broxyquinoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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